Cas no 2172156-18-0 (2-5-(trifluoromethyl)pyrrolidin-2-ylethan-1-ol)

• Product Name: 2-5-(trifluoromethyl)pyrrolidin-2-ylethan-1-ol
• CAS No: 2172156-18-0
• MF: C₇H₁₂F₃NO
• MW: 183.171492576599
• CID: 5800242
• PubChem ID: 165589449
• Update Time: 2025-05-23

2-5-(trifluoromethyl)pyrrolidin-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-5-(trifluoromethyl)pyrrolidin-2-ylethan-1-ol
• EN300-1628356
• 2172156-18-0
• 2-[5-(trifluoromethyl)pyrrolidin-2-yl]ethan-1-ol

• Inchi： 1S/C7H12F3NO/c8-7(9,10)6-2-1-5(11-6)3-4-12/h5-6,11-12H,1-4H2
• InChI Key： ISAJMSKVPDFDDU-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CCO)N1)(F)F

Computed Properties

• Exact Mass: 183.08709849g/mol
• Monoisotopic Mass: 183.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-5-(trifluoromethyl)pyrrolidin-2-ylethan-1-ol

Introduction to 2-5-(trifluoromethyl)pyrrolidin-2-ylethan-1-ol (CAS No. 2172156-18-0)

2-5-(trifluoromethyl)pyrrolidin-2-ylethan-1-ol, identified by its CAS number 2172156-18-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a trifluoromethyl substituent and a pyrrolidinyl backbone, has garnered attention due to its structural features and potential biological activities. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, making it a valuable scaffold for drug development. The pyrrolidinyl ring, a common motif in bioactive molecules, contributes to favorable pharmacokinetic properties and binding affinity to biological targets.

The compound's structure, characterized by an ethanol side chain attached to the pyrrolidin-2-yl moiety, suggests potential applications in the synthesis of novel therapeutic agents. The trifluoromethyl group is particularly noteworthy, as it is frequently incorporated into pharmaceuticals to improve pharmacological properties such as bioavailability and resistance to metabolic degradation. Recent studies have highlighted the role of trifluoromethyl compounds in various therapeutic areas, including oncology, anti-inflammatory drugs, and central nervous system (CNS) therapies.

In the context of modern drug discovery, 2-5-(trifluoromethyl)pyrrolidin-2-ylethan-1-ol represents a promising candidate for further investigation. Its unique structural features position it as a potential lead compound for the development of new medications targeting a range of diseases. The compound's molecular framework allows for modifications that could enhance its interaction with specific biological receptors or enzymes, thereby improving therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging these tools, scientists can design derivatives of 2-5-(trifluoromethyl)pyrrolidin-2-ylethan-1-ol that exhibit enhanced potency and selectivity. This approach aligns with the broader trend in drug discovery towards rational design based on structural insights.

The synthesis of 2-5-(trifluoromethyl)pyrrolidin-2-ylethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoromethyl group typically employs fluorinating agents or metal-catalyzed cross-coupling reactions. Similarly, the construction of the pyrrolidinyl ring can be achieved through cyclocondensation reactions or nucleophilic substitution processes. These synthetic strategies highlight the importance of expertise in organic chemistry for the preparation of complex molecules like this one.

Once synthesized, 2-5-(trifluoromethyl)pyrrolidin-2-ylethan-1-ol can be subjected to various biochemical assays to evaluate its potential biological effects. These assays may include enzyme inhibition studies, receptor binding assays, and cell-based functional tests. The results from these experiments provide critical insights into the compound's mechanism of action and its suitability for further development.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying promising drug candidates like 2-5-(trifluoromethyl)pyrrolidin-2-ylethan-1-ol. HTS allows for rapid testing of large libraries of compounds against numerous biological targets, thereby increasing the efficiency of drug discovery programs. This approach has been instrumental in identifying novel therapeutic agents that might have been overlooked using traditional screening methods.

In conclusion, 2-5-(trifluoromethyl)pyrrolidin-2-ylethan-1-ol (CAS No. 2172156-18-0) is a structurally intriguing compound with potential applications in pharmaceutical development. Its unique features, including the presence of a trifluoromethyl group and a pyrrolidinyl scaffold, make it an attractive candidate for further investigation. Advances in synthetic chemistry, computational modeling, and screening technologies continue to enhance our ability to explore and develop novel therapeutics based on such compounds.